Cas no 1597-96-2 (Pregna-1,4-diene-3,20-dione,9-fluoro-11b,17,21-trihydroxy-16b-methoxy-, 21-acetate (7CI,8CI))

• Product Name: Pregna-1,4-diene-3,20-dione,9-fluoro-11b,17,21-trihydroxy-16b-methoxy-, 21-acetate (7CI,8CI)
• CAS No: 1597-96-2
• MF: C₂₄H₃₁FO₇
• MW: 450.497151613235
• CID: 187317
• PubChem ID: 241349
• Update Time: 2025-04-19

Pregna-1,4-diene-3,20-dione,9-fluoro-11b,17,21-trihydroxy-16b-methoxy-, 21-acetate (7CI,8CI) Chemical and Physical Properties

Names and Identifiers

• Pregna-1,4-diene-3,20-dione,9-fluoro-11b,17,21-trihydroxy-16b-methoxy-, 21-acetate (7CI,8CI)
• 9-Chloro 21-Acetyloxy Triamcinolone Acetonide
• 9-Chloro Triamcinolone Acetonide 21-Acetate
• A)-21-(Acetyloxy)-9-chloro-11-hydroxy-16,17-[(1-methylethylidene)bis(oxy)]-pregna-1,4-diene-3,20-dione
• A,16
• NSC48632
• 9-Fluoro-11,17-dihydroxy-16-methoxy-3,20-dioxopregna-1,4-dien-21-yl acetate
• NSC-48632
• 1597-96-2
• DTXSID00936158

• Inchi： 1S/C24H31FO7/c1-13(26)32-12-19(29)24(30)20(31-4)10-17-16-6-5-14-9-15(27)7-8-21(14,2)23(16,25)18(28)11-22(17,24)3/h7-9,16-18,20,28,30H,5-6,10-12H2,1-4H3/t16-,17-,18-,20-,21-,22-,23-,24+/m0/s1
• InChI Key： WGTMXQCMJVUCBH-VJHLWZJQSA-N
• SMILES： F[C@@]12[C@]3(C=CC(C=C3CC[C@H]1[C@@H]1C[C@@H]([C@](C(COC(C)=O)=O)([C@@]1(C)C[C@@H]2O)O)OC)=O)C

Computed Properties

• Exact Mass: 450.20500
• Monoisotopic Mass: 450.20538149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 32
• Rotatable Bond Count: 5
• Complexity: 927
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 110Ų

Experimental Properties

• PSA: 110.13000
• LogP: 1.84540